Cas no 1540383-56-9 (3-(1-methyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 1540383-56-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD24024604
• CID: 4604837
• PubChem ID: 81009246
• Update Time: 2023-08-10

3-(1-methyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)butanoic acid
• 3-(1-methylpyrazol-4-yl)butanoic acid
• Z2327226154

• MDL： MFCD24024604
• Inchi： 1S/C8H12N2O2/c1-6(3-8(11)12)7-4-9-10(2)5-7/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： YJSJARAPVZKFMR-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1